Cas no 1706338-30-8 (N-{3-(pyridin-2-yloxy)phenylmethyl}-3-4-(trifluoromethyl)phenylpropanamide)

• Product Name: N-{3-(pyridin-2-yloxy)phenylmethyl}-3-4-(trifluoromethyl)phenylpropanamide
• CAS No: 1706338-30-8
• MF: C₂₂H₁₉F₃N₂O₂
• MW: 400.393676042557
• CID: 6309548
• PubChem ID: 90596168
• Update Time: 2025-05-20

N-{3-(pyridin-2-yloxy)phenylmethyl}-3-4-(trifluoromethyl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(pyridin-2-yloxy)phenylmethyl}-3-4-(trifluoromethyl)phenylpropanamide
• N-(3-(pyridin-2-yloxy)benzyl)-3-(4-(trifluoromethyl)phenyl)propanamide
• N-[(3-pyridin-2-yloxyphenyl)methyl]-3-[4-(trifluoromethyl)phenyl]propanamide
• F6443-5655
• AKOS024888689
• 1706338-30-8
• N-{[3-(pyridin-2-yloxy)phenyl]methyl}-3-[4-(trifluoromethyl)phenyl]propanamide

• Inchi： 1S/C22H19F3N2O2/c23-22(24,25)18-10-7-16(8-11-18)9-12-20(28)27-15-17-4-3-5-19(14-17)29-21-6-1-2-13-26-21/h1-8,10-11,13-14H,9,12,15H2,(H,27,28)
• InChI Key： RNMVGYDKLUVCEZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CCC(NCC1C=CC=C(C=1)OC1C=CC=CN=1)=O)(F)F

Computed Properties

• Exact Mass: 400.13986234g/mol
• Monoisotopic Mass: 400.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 51.2Ų

Additional information on N-{3-(pyridin-2-yloxy)phenylmethyl}-3-4-(trifluoromethyl)phenylpropanamide

N-{3-(pyridin-2-yloxy)phenylmethyl}-3-4-(trifluoromethyl)phenylpropanamide: A Comprehensive Overview

N-{3-(pyridin-2-yloxy)phenylmethyl}-3-4-(trifluoromethyl)phenylpropanamide (CAS No. 1706338-30-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of N-{3-(pyridin-2-yloxy)phenylmethyl}-3-4-(trifluoromethyl)phenylpropanamide is particularly noteworthy. The molecule consists of a propanamide backbone with a trifluoromethyl group attached to a phenyl ring, and a pyridin-2-yloxy substituent on another phenyl ring. The presence of these functional groups imparts unique chemical and biological properties to the compound. The trifluoromethyl group, for instance, is known for its strong electron-withdrawing effect, which can influence the compound's reactivity and stability. The pyridin-2-yloxy substituent, on the other hand, can enhance the compound's lipophilicity and bioavailability.

The synthesis of N-{3-(pyridin-2-yloxy)phenylmethyl}-3-4-(trifluoromethyl)phenylpropanamide has been reported using various methodologies. One common approach involves the coupling of 3-(pyridin-2-yloxy)benzaldehyde with 4-(trifluoromethyl)benzylamine followed by reductive amination to form the final product. This method is efficient and scalable, making it suitable for both laboratory and industrial settings. Recent advancements in synthetic chemistry have also explored alternative routes that improve yield and reduce side reactions, further enhancing the practicality of this compound's synthesis.

In terms of biological activities, N-{3-(pyridin-2-yloxy)phenylmethyl}-3-4-(trifluoromethyl)phenylpropanamide has demonstrated significant potential in several areas. One of the most notable applications is its use as an inhibitor of specific enzymes involved in various disease pathways. For example, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. Additionally, it has been investigated for its anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis.

Recent research has also explored the pharmacological profile of N-{3-(pyridin-2-yloxy)phenylmethyl}-3-4-(trifluoromethyl)phenylpropanamide. Preclinical studies have demonstrated its favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are crucial for its potential development as a therapeutic agent. Furthermore, preliminary clinical trials have shown promising results in terms of safety and efficacy, paving the way for more extensive clinical evaluations.

The structural diversity and functional versatility of N-{3-(pyridin-2-yloxy)phenylmethyl}-3-4-(trifluoromethyl)phenylpropanamide make it an attractive candidate for drug discovery and development. Its unique combination of functional groups allows for fine-tuning of its properties through structural modifications. This flexibility is particularly valuable in optimizing the compound's therapeutic potential while minimizing adverse effects.

In conclusion, N-{3-(pyridin-2-yloxy)phenylmethyl}-3-4-(trifluoromethyl)phenylpropanamide (CAS No. 1706338-30-8) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its well-defined chemical structure, efficient synthesis methods, and favorable biological activities make it an exciting area of ongoing investigation. As research continues to advance, this compound holds great potential for contributing to the development of novel therapeutic agents for various diseases.